Cas no 1892356-66-9 (1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine
• CAS No: 1892356-66-9
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 6356826
• PubChem ID: 116932053
• Update Time: 2025-05-20

1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine
• EN300-1790163
• 1892356-66-9
• 1-[(1H-pyrrol-3-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C8H12N2/c9-8(2-3-8)5-7-1-4-10-6-7/h1,4,6,10H,2-3,5,9H2
• InChI Key： WFVOAOJHQWMIRQ-UHFFFAOYSA-N
• SMILES： NC1(CC2C=CNC=2)CC1

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1892356-66-9 and Product Name: 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine

1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine, identified by its CAS number 1892356-66-9, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a pyrrole moiety linked to a cyclopropane ring suggests a high degree of structural complexity, which may contribute to its pharmacological activity. The compound's synthesis and biological evaluation have been subjects of considerable interest in recent years, particularly in the context of developing novel therapeutic agents.

The pyrrole ring is a heterocyclic aromatic compound that is widely recognized for its role in various biological processes and pharmaceutical applications. Its nitrogen atom allows for hydrogen bonding interactions, making it a valuable component in drug design. In contrast, the cyclopropane ring introduces rigidity to the molecular structure, which can influence the compound's binding affinity and metabolic stability. The combination of these two structural features makes 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine a promising candidate for further investigation.

Recent studies have highlighted the importance of pyrrole-cyclopropane conjugates in medicinal chemistry. These compounds have shown potential in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of this class have been explored for their anti-inflammatory and anti-cancer properties. The specific arrangement of atoms in 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine may contribute to its ability to interact with biological targets in a unique manner.

The synthesis of 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The use of these techniques not only enhances yield but also allows for the introduction of functional groups that can be further modified for improved pharmacological activity.

In terms of biological evaluation, preliminary studies on 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine have revealed intriguing results. In vitro assays have demonstrated that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for drug development. Additionally, computational modeling has been utilized to predict the binding modes of this molecule with relevant biological targets, providing insights into its mechanism of action.

The structural features of 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine, particularly the interplay between the pyrrole and cyclopropane moieties, make it an interesting subject for further exploration. Researchers are investigating how modifications to these structural components can enhance its pharmacological properties. For example, introducing additional substituents or altering the connectivity between rings may lead to compounds with improved efficacy and reduced side effects.

The field of medicinal chemistry continues to evolve rapidly, with new synthetic strategies and computational tools being developed to accelerate drug discovery. The study of compounds like 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine exemplifies this progress, as it bridges traditional organic chemistry with modern biophysical techniques. By leveraging these advancements, scientists aim to identify novel therapeutic agents that address unmet medical needs.

The potential applications of 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine extend beyond basic research. Its unique structure may find utility in various therapeutic areas, including oncology, neurology, and infectious diseases. As more data becomes available on its biological activity and pharmacokinetic properties, its role in drug development is expected to expand further.

In conclusion, 1-(1H-pyrrol-3-yl)methylcyclopropan-1-amine (CAS No. 1892356-66-9) represents a fascinating compound with significant potential in pharmaceutical research. Its distinctive structural features and promising biological activity make it a valuable asset for further investigation. As the field continues to advance, compounds like this one will play a crucial role in shaping the future of drug discovery and development.